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Compound of Interest

Compound Name: RSC133

Cat. No.: B046086

Compound Identification:
e« Name: RSC133

e Synonyms: 3-[[(2E)-3-(1H-Indol-3-yl)-1-0x0-2-propen-1-ylJamino]-benzamide, RSC 133,
Reprogramming stimulating compound 133

e CAS Number: 1418131-46-0

e Molecular Formula: C1sH1sN302

e Molecular Weight: 305.33 g/mol [1]

» Appearance: White to light brown powder

o Known Hazards: Causes skin irritation (H315), Causes serious eye irritation (H319), May
cause respiratory irritation (H335)

This document provides essential safety guidelines for handling RSC133, an epigenetic
modulator used in stem cell research. Given its biological activity and irritant properties,
RSC133 should be handled with care, following protocols for potent research compounds.

Personal Protective Equipment (PPE)
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A comprehensive PPE ensemble is mandatory to minimize exposure when handling RSC133.

The following table summarizes the recommended PPE for various laboratory activities

involving this compound.

o Eye/Face ] ) Respiratory
Activity _ Hand Protection  Body Protection .
Protection Protection
Storage & Safety glasses Single pair of Not generally
o ) o Laboratory coat ]
Transport with side shields nitrile gloves required
o Chemical splash Disposable gown  NIOSH-approved
Weighing of Double-layered o n )
goggles and face o with tight-fitting respirator (e.g.,
Powder ) nitrile gloves
shield cuffs N95)
] Chemical splash Chemical- Work within a
Solution Double-layered ) . )
) goggles and face o resistant certified chemical
Preparation ) nitrile gloves )
shield disposable gown  fume hood
) ) Work within a
Cell Culture Safety glasses Single pair of ) .
o o ) o Laboratory coat biological safety
Application with side shields nitrile gloves

cabinet

Waste Disposal

Chemical splash

goggles

Double-layered

nitrile gloves

Laboratory coat

Not generally
required if waste

is sealed

Experimental Protocols

Adherence to a strict, step-by-step protocol is crucial for the safe handling of RSC133.

1. Preparation and Weighing of RSC133 Powder:

» Designated Area: All work with solid RSC133 must be conducted in a designated area, such

as a chemical fume hood or a powder containment hood, to prevent inhalation of airborne

particles.

o Pre-weighing Checks: Ensure the balance is clean and certified. Prepare all necessary

materials, including weighing paper, spatulas, and pre-labeled containers, before handling

the compound.
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» Weighing Procedure:

o Don the appropriate PPE as specified in the table above.

o Carefully open the RSC133 container inside the fume hood.

o Use a clean spatula to transfer the desired amount of powder onto the weighing paper.

o Avoid creating dust by handling the powder gently.

o Once the desired amount is weighed, securely close the primary container.

o Transfer the weighed powder to a secondary container for transport to the next
workstation.

2. Solution Preparation:

e Solvent Information: RSC133 is soluble in DMSO at 20 mg/mL.

e Procedure:

o

All solution preparation should be performed in a chemical fume hood.

o Add the weighed RSC133 to an appropriate vessel.

o Slowly add the solvent (e.g., DMSO) to the solid to avoid splashing.

o If necessary, gently swirl or vortex the mixture to ensure complete dissolution.

o Keep the solution container covered as much as possible.

o Clearly label the prepared solution with the compound name, concentration, solvent, and
date of preparation.

3. Spill Management:

o Immediate Actions: In case of a spill, immediately alert others in the vicinity.

e Cleanup:
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o Use a pre-prepared chemical spill kit.

o For solid spills, gently cover the powder with a damp paper towel to avoid aerosolization,
then carefully scoop the material into a hazardous waste container.

o For liquid spills, absorb the solution with an inert material (e.g., sand or vermiculite) and
place it in a sealed container for disposal.

o All materials used for spill cleanup must be disposed of as hazardous waste.

Disposal Plan

» Solid Waste: All disposable materials contaminated with RSC133, including gloves, weighing
papers, and pipette tips, must be collected in a dedicated, clearly labeled hazardous waste
container.

» Liquid Waste: Solutions containing RSC133 should be collected in a sealed, labeled
hazardous waste container. Do not dispose of RSC133 solutions down the drain.

o Decontamination: All non-disposable equipment and work surfaces should be
decontaminated with a suitable solvent (e.g., 70% ethanol) after use.

o Record Keeping: Maintain accurate records of all disposed hazardous waste in accordance
with institutional and regulatory requirements.

Workflow Visualization

The following diagram illustrates the key stages of the safe handling workflow for RSC133.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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rscl33]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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